Cas no 52286-85-8 (Propanesulfonic acid,[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-, disodium salt (9CI))

Propanesulfonic acid,[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-, disodium salt (9CI) structure
52286-85-8 structure
Product Name:Propanesulfonic acid,[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-, disodium salt (9CI)
CAS No:52286-85-8
MF:C12H24Na2O10S2
MW:438.422504425049
CID:384069
PubChem ID:53428441
Update Time:2025-04-19

Propanesulfonic acid,[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanesulfonic acid,[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-, disodium salt (9CI)
    • disodium [ethylenebis(oxyethyleneoxy)]bispropanesulphonate
    • disodium,3-[2-[2-[2-(3-sulfonatopropoxy)ethoxy]ethoxy]ethoxy]propane-1-sulfonate
    • Disodium (ethylenebis(oxyethyleneoxy))bispropanesulphonate
    • disodium 1-[2-[2-[2-(1-sulfonatopropoxy)ethoxy]ethoxy]ethoxy]propane-1-sulfonate
    • DISODIUM 4,7,10,13-TETRAOXAHEXADECANE-1,16-DISULFONATE
    • DTXSID10966663
    • 52286-85-8
    • EINECS 257-816-7
    • Inchi: 1S/C12H26O10S2.2Na/c13-23(14,15)11-1-3-19-5-7-21-9-10-22-8-6-20-4-2-12-24(16,17)18;;/h1-12H2,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
    • InChI Key: SZRKQDLMIVSHDB-UHFFFAOYSA-L
    • SMILES: S(CCCOCCOCCOCCOCCCS(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 438.06072
  • Monoisotopic Mass: 438.06062787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 404
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 168Ų

Experimental Properties

  • PSA: 151.32
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